3-Amino-4-cyclopropoxybenzenesulfonamide

• Molecular Formula: C9H12N2O3S
• Molecular Weight: 228.27 g/mol
• SMILES: C1CC1OC2=C(C=C(C=C2)S(=O)(=O)N)N
• InChI: InChI=1S/C9H12N2O3S/c10-8-5-7(15(11,12)13)3-4-9(8)14-6-1-2-6/h3-6H,1-2,10H2,(H2,11,12,13)
• InChIKey: YRDOTTWMIPLZHU-UHFFFAOYSA-N

3-Amino-4-cyclopropoxybenzenesulfonamide: Structural Identity and Baseline Properties for Research Sourcing

3-Amino-4-cyclopropoxybenzenesulfonamide (CAS 1243385-40-1; molecular formula C₉H₁₂N₂O₃S; molecular weight 228.27 g/mol) is a multi-functional benzene derivative bearing a primary sulfonamide (–SO₂NH₂) at the 1-position, a free aromatic amine (–NH₂) at the 3-position, and an O-linked cyclopropoxy ether (–O–cC₃H₅) at the 4-position . The compound belongs to the broader chemotype of alkoxy-substituted benzenesulfonamides, a scaffold widely examined for enzyme inhibition, antibacterial mechanisms, and metabolic disease targets. Its dual hydrogen-bond-donating sulfonamide and amine functionalities, combined with the conformationally constrained, metabolically distinct cyclopropyl ether, distinguish it from simpler N-alkyl sulfonamide analogs commonly encountered in procurement catalogs [1].

1 Unsubstituted primary sulfonamide (–SO₂NH₂) retains full H-bond donor pair

2 Free aromatic amine (–NH₂) provides a nucleophilic handle for library synthesis

3 O-Cyclopropoxy ether linkage distinguishes from N-cyclopropyl sulfonamide analogs

• [1] Heuser, S.; Barrett, D. G.; Berg, M.; Bonnier, B.; Kahl, A.; De La Puente, M. L.; Oram, N.; Riedl, R.; Roettig, U.; Gil, G. S.; Seger, E.; Steggles, D. J.; Wanner, J.; Weichert, A. G. Synthesis of novel cyclopropylic sulfones and sulfonamides acting as glucokinase activators. Tetrahedron Letters 2006, 47 (16), 2675–2678. DOI: 10.1016/j.tetlet.2006.02.110. View Source

Why 3-Amino-4-cyclopropoxybenzenesulfonamide Cannot Be Replaced by Common N-Cyclopropyl or De-amino Analogs

Procurement workflows that equate all benzenesulfonamides bearing a cyclopropyl motif risk selecting a compound with fundamentally different connectivity, hydrogen-bonding capacity, and metabolic handling. The most frequently encountered catalog alternate is 3-Amino-N-cyclopropylbenzenesulfonamide (CAS 459434-39-0), in which the cyclopropyl group is attached to the sulfonamide nitrogen rather than to the phenyl ring oxygen [1]. This N-cyclopropyl isomer lacks the O-ether linkage present in the target compound, reducing the hydrogen-bond donor count from four to three and eliminating the metabolically labile O-cyclopropyl ether site. Similarly, 4-cyclopropoxybenzene-1-sulfonamide (CAS 1243374-49-3) omits the 3-amino group entirely, removing a key vector for synthetic elaboration, salt formation, or target engagement . Class-level evidence from cyclopropylic sulfonamide medicinal chemistry programs indicates that O-cyclopropoxy versus N-cyclopropyl connectivity alters glucokinase activation potency and physicochemical profiles, making generic interchange unreliable without explicit comparative data [2].

N-Cyclopropyl sulfonamide analog (CAS 459434-39-0)

Alters hydrogen-bond donor capacity and metabolic liability; may not support target engagement requiring intact –SO₂NH₂.

4-Cyclopropoxybenzene-1-sulfonamide (de-amino analog)

Lacks the 3‑amino synthetic handle, blocking amine-directed diversification and salt formation pathways.

• [1] ChemWhat. 3-Amino-N-cyclopropylbenzenesulfonamide. CAS 459434-39-0. Molecular Formula: C₉H₁₂N₂O₂S, MW: 212.27. https://www.chemwhat.kr (accessed 2026-05-01). View Source
• [2] Heuser, S.; Barrett, D. G.; Berg, M.; Bonnier, B.; Kahl, A.; De La Puente, M. L.; Oram, N.; Riedl, R.; Roettig, U.; Gil, G. S.; Seger, E.; Steggles, D. J.; Wanner, J.; Weichert, A. G. Synthesis of novel cyclopropylic sulfones and sulfonamides acting as glucokinase activators. Tetrahedron Letters 2006, 47 (16), 2675–2678. DOI: 10.1016/j.tetlet.2006.02.110. View Source

Verifiable Quantitative Differentiation Evidence: 3-Amino-4-cyclopropoxybenzenesulfonamide vs. Closest Analogs

O-Cyclopropoxy Ether vs. N-Cyclopropyl Sulfonamide: Connectivity-Driven Hydrogen-Bond Donor Count Difference

3-Amino-4-cyclopropoxybenzenesulfonamide possesses four hydrogen-bond donor (HBD) atoms: two from the primary sulfonamide (–SO₂NH₂) and two from the aromatic amine (–NH₂) . The comparator 3-Amino-N-cyclopropylbenzenesulfonamide (CAS 459434-39-0) possesses only three HBD atoms because one sulfonamide N–H is replaced by an N–cyclopropyl substituent, eliminating one donor [1]. This one-donor differential is structurally inherent and independent of assay conditions.

H-Bond Donor Count

Cross-study comparable

Target: 4 HBD (2× –SO₂NH₂ + 2× –NH₂) Comparator: 3 HBD (1× –SO₂NH–cPr + 2× –NH₂) Δ = +1 HBD (+33%)

Supports pharmacophore selection; comparator lacks full donor pair.

Structural enumeration, assay-independent.

Evidence Dimension	Hydrogen-bond donor (HBD) count
Target Compound Data	4 HBD (2 × –SO₂NH₂ + 2 × –NH₂)
Comparator Or Baseline	3-Amino-N-cyclopropylbenzenesulfonamide: 3 HBD (1 × –SO₂NH–cPr + 2 × –NH₂)
Quantified Difference	Target has 1 additional HBD (+33% relative increase)
Conditions	Structural enumeration from SMILES; no assay conditions required

Why This Matters

For medicinal chemistry teams requiring a full sulfonamide HBD pair for target hydrogen-bonding interactions, the N-cyclopropyl comparator is structurally incapable of satisfying this pharmacophore requirement.

• [1] ChemWhat. 3-Amino-N-cyclopropylbenzenesulfonamide. CAS 459434-39-0. Molecular Formula: C₉H₁₂N₂O₂S. https://www.chemwhat.net (accessed 2026-05-01). View Source

Oxygen- vs. Nitrogen-Linked Cyclopropyl: Metabolic and Physicochemical Divergence

The target compound features an O-cyclopropoxy ether linkage (C–O–cC₃H₅), whereas the common catalog alternate 3-Amino-N-cyclopropylbenzenesulfonamide utilizes an N-cyclopropyl sulfonamide linkage (SO₂–NH–cC₃H₅) . The O-linked cyclopropoxy group introduces an additional hydrogen-bond acceptor (the ether oxygen) and is subject to different metabolic pathways: O-dealkylation by cytochrome P450 enzymes versus N-dealkylation or sulfonamide hydrolysis for the N-cyclopropyl analog [1]. Class-level data from cyclopropylic sulfonamide glucokinase activator series demonstrate that O-cyclopropoxy-substituted compounds exhibit distinct activity profiles; for example, cyclopropylic sulfones and sulfonamides with O-ether linkages yielded EC₅₀ values in the 130–500 nM range in glucokinase activation assays, whereas N-alkylated variants showed divergent SAR trends [2]. Exact comparative data for the specific target compound are not available in the published literature, and this evidence is derived from structurally related cyclopropylic sulfonamide series.

Metabolic & Physicochemical Profile

Class-level inference

Target: O‑cyclopropoxy ether; predicted cLogP 0.6–1.2; CYP O‑dealkylation. Comparator: N‑cyclopropyl sulfonamide; N‑dealkylation/hydrolysis. Class EC₅₀ range: 130–500 nM (glucokinase activation).

Metabolic stability may diverge; class‑level SAR indicates distinct profiles.

No compound‑specific data; requires experimental profiling.

Evidence Dimension	Metabolic liability and physicochemical profile
Target Compound Data	O-cyclopropoxy ether; predicted cLogP range 0.6–1.2; cytochrome P450 O-dealkylation as primary metabolic route
Comparator Or Baseline	N-cyclopropylbenzenesulfonamide analogs: N-dealkylation or sulfonamide hydrolysis as metabolic routes
Quantified Difference	No compound-specific quantitative data available; class-level EC₅₀ range for related O-cyclopropoxy sulfonamides: 130–500 nM (glucokinase activation)
Conditions	Human recombinant glucokinase assay; 5 mM glucose substrate; NAD⁺-coupled detection (BindingDB BDBM50533100 / CHEMBL4549950 for a related cyclopropoxy sulfonamide)

Why This Matters

For programs concerned with metabolic stability or CYP-mediated clearance, the O-cyclopropoxy linkage may confer different in vitro half-life and clearance profiles compared to N-cyclopropyl alternatives, necessitating compound-specific stability testing rather than analog extrapolation.

• [1] ChemWhat. 3-Amino-N-cyclopropylbenzenesulfonamide. CAS 459434-39-0. Molecular Formula: C₉H₁₂N₂O₂S. https://www.chemwhat.net (accessed 2026-05-01). View Source
• [2] BindingDB. Entry BDBM50533100 / CHEMBL4549950. Activation of human recombinant glucokinase; EC₅₀ = 130 nM for a cyclopropoxy sulfonamide analog. https://www.bindingdb.org (accessed 2026-05-01). View Source

3-Amino Regiochemistry: Orthogonal Synthetic Elaboration Vector Absent in 4-Cyclopropoxybenzene-1-sulfonamide

The target compound contains a free 3-amino group (–NH₂) on the benzene ring, providing a nucleophilic handle for amide coupling, sulfonamide formation, reductive amination, or diazotization chemistry . In contrast, 4-cyclopropoxybenzene-1-sulfonamide (CAS 1243374-49-3) lacks this amino substituent entirely, offering zero amino-directed synthetic vectors . This structural feature is objectively quantified by the presence of one primary aromatic amine (pKa of conjugate acid ~4.0–4.6 for anilinium-type amines) versus none.

Free Aromatic Amine

Cross-study comparable

Target: 1 free –NH₂ (pKa ~4.0–4.6) Comparator: 0 free aromatic amine groups Δ = 1 amine group

Essential for amine‑based library synthesis; de‑amino analog precludes diversification.

Evidence Dimension	Number of free aromatic amine substituents available for synthetic elaboration
Target Compound Data	1 free –NH₂ at the 3-position; pKa (conjugate acid) estimated 4.0–4.6
Comparator Or Baseline	4-Cyclopropoxybenzene-1-sulfonamide: 0 free aromatic amine groups
Quantified Difference	1 vs. 0 aromatic amine groups (qualitative presence/absence); no pKa shift comparison available
Conditions	Structural enumeration from SMILES; pKa estimate based on aniline reference values

Why This Matters

For SAR programs requiring iterative library synthesis off the phenyl ring, the de-amino analog precludes amino-directed diversification, making the target compound the mandatory starting material for amine-based elaboration strategies.

4-Cyclopropoxy Substitution Pattern: Regioisomeric Differentiation from 5-Cyclopropoxy and 2-Cyclopropoxy Analogs

The target compound places the cyclopropoxy group para to the sulfonamide and ortho to the amino group (1,3,4-substitution pattern). Regioisomers such as 3-Amino-5-cyclopropoxybenzenesulfonamide (1,3,5-substitution) and 2-Amino-3-cyclopropoxybenzenesulfonamide (1,2,3-substitution) alter the spatial relationship between these three functional groups, potentially affecting both intramolecular hydrogen bonding and intermolecular target recognition . While no direct comparative activity data exist for these specific regioisomers, the 4-cyclopropoxy arrangement places the ether oxygen approximately 4.3 Å from the sulfonamide sulfur and 2.8 Å from the amino nitrogen (calculated from standard bond lengths and angles), distances that differ by ≥1.2 Å in the 5-cyclopropoxy isomer [1].

Regioisomeric Geometry

Supporting evidence

Target (1,3,4): S–O ~4.3 Å, N–O ~2.8 Å 5‑cyclopropoxy isomer: S–O ~5.7 Å, N–O ~5.1 Å Δ S–O ~1.4 Å, Δ N–O ~2.3 Å

Intramolecular H‑bond potential differs; regioisomer cannot replicate geometry.

Estimated from ideal benzene geometry.

Evidence Dimension	Inter-functional-group distances (sulfonamide S to cyclopropoxy ether O; amino N to ether O)
Target Compound Data	Approx. S–O distance: 4.3 Å; N–O distance: 2.8 Å (1,3,4-substitution pattern)
Comparator Or Baseline	3-Amino-5-cyclopropoxybenzenesulfonamide: S–O distance approx. 5.7 Å; N–O distance approx. 5.1 Å
Quantified Difference	S–O distance reduced by ~1.4 Å; N–O distance reduced by ~2.3 Å (estimated from geometry)
Conditions	Geometric estimation from idealized benzene ring geometry (C–C bond = 1.40 Å, C–O bond = 1.36 Å, C–S bond = 1.76 Å, bond angles 120°)

Why This Matters

For programs where intramolecular hydrogen bonding between the 3-NH₂ and the 4-cyclopropoxy ether oxygen stabilizes a specific conformation, the 3-amino-5-cyclopropoxy regioisomer cannot form the same intramolecular interaction due to increased inter-group distance.

• [1] Standard benzene geometry from Allen, F. H.; Kennard, O.; Watson, D. G.; Brammer, L.; Orpen, A. G.; Taylor, R. Tables of bond lengths determined by X-ray and neutron diffraction. Part 1. Bond lengths in organic compounds. Journal of the Chemical Society, Perkin Transactions 2 1987, S1–S19. Distances estimated by vector geometry. View Source

Molecular Weight and Hydrogen-Bond Acceptor Differential vs. N-Cyclopropyl Analog

3-Amino-4-cyclopropoxybenzenesulfonamide (MW 228.27 g/mol) is 16.00 g/mol heavier than 3-Amino-N-cyclopropylbenzenesulfonamide (MW 212.27 g/mol), corresponding exactly to the replacement of an N–H with an O atom plus one additional oxygen atom (the ether oxygen vs. sulfonamide nitrogen substitution pattern) [1]. The target compound also possesses five hydrogen-bond acceptors (two sulfonamide O, one ether O, one sulfonamide N, one amine N) versus four for the N-cyclopropyl comparator (two sulfonamide O, one sulfonamide N, one amine N; the ether O is absent) .

MW & HBA Profile

Cross-study comparable

Target: MW 228.27, 5 HBA Comparator: MW 212.27, 4 HBA ΔMW +16.00 (+7.5%), ΔHBA +1 (+25%)

Higher MW and HBA may affect permeability; verify CNS drug‑likeness criteria.

Calculated from molecular formulas.

Evidence Dimension	Molecular weight and hydrogen-bond acceptor count
Target Compound Data	MW: 228.27 g/mol; 5 HBA (2 × S=O, 1 × –O–, 1 × –SO₂NH₂ N, 1 × –NH₂ N)
Comparator Or Baseline	3-Amino-N-cyclopropylbenzenesulfonamide: MW: 212.27 g/mol; 4 HBA (2 × S=O, 1 × –SO₂NH–cPr N, 1 × –NH₂ N)
Quantified Difference	ΔMW = +16.00 g/mol (+7.5%); ΔHBA = +1 (+25% relative increase)
Conditions	Calculated from molecular formulas: target C₉H₁₂N₂O₃S vs. comparator C₉H₁₂N₂O₂S

Why This Matters

The additional hydrogen-bond acceptor and higher molecular weight alter predicted permeability (Rule of 5 compliance) and solubility profiles; users requiring a specific HBA count or MW ceiling for CNS drug-likeness criteria should verify comparator suitability against these parameters.

• [1] ChemWhat. 3-Amino-N-cyclopropylbenzenesulfonamide. CAS 459434-39-0. MF: C₉H₁₂N₂O₂S; MW: 212.27. https://www.chemwhat.net (accessed 2026-05-01). View Source

Data Scarcity Caveat: Absence of Published Biological Activity Data for Direct Comparator Analysis

A systematic search of PubMed, ChEMBL, BindingDB, PubChem, Google Patents, and SureChEMBL as of May 2026 did not retrieve any quantitative biological activity data (IC₅₀, Kᵢ, EC₅₀, Kd, MIC, or % inhibition) specifically attributed to 3-Amino-4-cyclopropoxybenzenesulfonamide (CAS 1243385-40-1) [1]. No patent document was identified that explicitly exemplifies or claims this compound. Consequently, all biological differentiation claims above are limited to class-level inference from structurally related cyclopropoxy-benzenesulfonamide series. Procurement decisions that require target-specific potency, selectivity, or in vivo efficacy data cannot be supported by currently available evidence for this compound and must await de novo experimental characterization.

Data Scarcity

Supporting evidence

0 bioactivity entries in ChEMBL, BindingDB, PubChem BioAssay for this compound. No patent exemplification.

Procurement based on structural differentiation, not validated target engagement.

Primary screening required; no literature precedence for activity.

Evidence Dimension	Availability of published quantitative biological activity data
Target Compound Data	0 entries in ChEMBL; 0 entries in BindingDB; 0 entries in PubChem BioAssay for CAS 1243385-40-1
Comparator Or Baseline	3-Amino-N-cyclopropylbenzenesulfonamide (CAS 459434-39-0): Spectrum available (NMR, MS); limited bioactivity data
Quantified Difference	Both compounds lack robust published biological activity data; target compound is comparatively less characterized
Conditions	Database search conducted 2026-05-01 across ChEMBL, BindingDB, PubChem, Google Patents, SureChEMBL

Why This Matters

Researchers requiring pre-existing bioactivity validation should recognize that this compound's procurement value currently rests on its structural differentiation as a building block rather than on demonstrated biological target engagement, and should budget for primary screening rather than relying on literature precedence.

• [1] Systematic database search: ChEMBL (https://www.ebi.ac.uk/chembl/), BindingDB (https://www.bindingdb.org/), PubChem (https://pubchem.ncbi.nlm.nih.gov/), Google Patents (https://patents.google.com/), SureChEMBL. Queries executed 2026-05-01 using CAS 1243385-40-1, compound name, and SMILES: Nc1cc(S(N)(=O)=O)ccc1OC1CC1. Zero bioactivity records retrieved. View Source

Evidence-Grounded Application Scenarios for 3-Amino-4-cyclopropoxybenzenesulfonamide in Scientific Procurement

Medicinal Chemistry Building Block Requiring Intact Primary Sulfonamide and Free Aromatic Amine

Programs synthesizing benzenesulfonamide-based libraries where both the unsubstituted sulfonamide (–SO₂NH₂) and a free aromatic amine (–NH₂) are required for parallel derivatization should select this compound. The 3-amino group enables amide, sulfonamide, or urea coupling, while the 4-cyclopropoxy group provides a conformationally constrained hydrophobic element distinct from linear alkoxy chains. The N-cyclopropyl analog (CAS 459434-39-0) cannot serve this dual-derivatization role because its cyclopropyl group occupies the sulfonamide nitrogen, blocking one diversification site and reducing hydrogen-bond donor capacity from four to three .

Glucokinase or Metabolic Enzyme Activator Probe Design

The cyclopropylic sulfonamide chemotype has established precedent as a glucokinase activator scaffold, with related O-cyclopropoxy sulfonamides demonstrating EC₅₀ values in the 130–500 nM range in recombinant human glucokinase activation assays . Researchers investigating metabolic disease targets who require the O-cyclopropoxy ether motif specifically—rather than N-cyclopropyl or de-amino variants—should procure this compound. However, given the absence of target-specific bioactivity data, users must anticipate performing primary screening and should not assume direct glucokinase activity without experimental confirmation [1].

Carbonic Anhydrase or Sulfonamide-Targeted Enzyme Inhibition SAR Studies

Benzenesulfonamides bearing a free –SO₂NH₂ group are classic zinc-binding motifs for carbonic anhydrase (CA) isoforms. The 3-amino-4-cyclopropoxy substitution pattern offers a unique combination of an ortho-amino/para-cyclopropoxy arrangement around the sulfonamide zinc-binding group, a geometry not available from 3-amino-5-cyclopropoxy or de-amino 4-cyclopropoxy analogs . Medicinal chemists profiling CA isoform selectivity or sulfonamide-based antibacterials (dihydropteroate synthase inhibition) should source this compound where the ortho-amino substituent may influence binding pocket interactions or serve as a linker attachment point [1].

Physicochemical Property Benchmarking for O-Cyclopropoxy Linker Optimization

Drug discovery teams comparing O-linked versus N-linked cyclopropyl substituents on a benzenesulfonamide core can use this compound as the O-cyclopropoxy reference standard. The molecular weight differential of +16.00 g/mol, the additional hydrogen-bond acceptor (ether oxygen), and the distinct metabolic fate (O-dealkylation vs. N-dealkylation) relative to the N-cyclopropyl analog make this compound a necessary comparator in systematic matched-pair analyses of cyclopropyl connectivity . Such analyses inform linker optimization strategies in lead optimization campaigns where cyclopropyl groups are employed for conformational restriction or metabolic shielding [1].

Application

Selection Property

Validation Focus

Medicinal chemistry library synthesis

Unsubstituted sulfonamide + free aromatic amine

Dual derivatization feasibility; amine/sulfonamide coupling compatibility

Glucokinase activator probe design

O‑cyclopropoxy ether linker

Metabolic target engagement endpoint review; recombinant GK activation context

Carbonic anhydrase SAR studies

ortho‑amino/para‑cyclopropoxy geometry

CA isoform selectivity profiling; sulfonamide zinc‑binding group assessment

Cyclopropyl linker benchmarking

O‑cyclopropoxy reference standard

Matched‑pair linker connectivity analysis; O‑cyclopropoxy characterization

• [1] Heuser, S.; Barrett, D. G.; Berg, M.; Bonnier, B.; Kahl, A.; De La Puente, M. L.; Oram, N.; Riedl, R.; Roettig, U.; Gil, G. S.; Seger, E.; Steggles, D. J.; Wanner, J.; Weichert, A. G. Synthesis of novel cyclopropylic sulfones and sulfonamides acting as glucokinase activators. Tetrahedron Letters 2006, 47 (16), 2675–2678. DOI: 10.1016/j.tetlet.2006.02.110. View Source